(E)-1-(3,5-dimethylpiperidin-1-yl)-2,3-diphenylprop-2-en-1-one

• Molecular Formula: C22H25NO
• Molecular Weight: 319.4 g/mol
• IUPAC Name: (E)-1-(3,5-dimethylpiperidin-1-yl)-2,3-diphenylprop-2-en-1-one
• InChI: InChI=1S/C22H25NO/c1-17-13-18(2)16-23(15-17)22(24)21(20-11-7-4-8-12-20)14-19-9-5-3-6-10-19/h3-12,14,17-18H,13,15-16H2,1-2H3/b21-14+
• InChI Key: JOJVYEUWFFQKCZ-KGENOOAVSA-N
• Isomeric SMILES: CC1CC(CN(C1)C(=O)/C(=C/C2=CC=CC=C2)/C3=CC=CC=C3)C
• SMILES: CC1CC(CN(C1)C(=O)C(=CC2=CC=CC=C2)C3=CC=CC=C3)C

Description

1-(3,5-dimethyl-1-piperidinyl)-2,3-diphenyl-2-propen-1-one is a stilbenoid.

Scientific Research Applications

Synthesis and Chemical Properties

(E)-1-(3,5-dimethylpiperidin-1-yl)-2,3-diphenylprop-2-en-1-one has been a subject of various studies focused on its synthesis and chemical properties. Marković and Vogel (2004) explored the selective cleavage of similar compounds with diphenyldisulfone under neutral conditions, highlighting the versatility of these compounds in organic synthesis (Marković & Vogel, 2004). Another significant study investigated the spectroscopic characteristics and molecular orbital calculations of a related piperidine derivative, providing insights into the structure, reactivity, and thermal properties of these compounds (Arasu et al., 2019).

Biological Interactions and Applications

The compound and its derivatives have also been studied for their biological interactions. Berardi et al. (2001) explored the binding affinities of related σ ligands, which are structurally similar, towards various receptor sites, indicating potential applications in understanding receptor-ligand interactions and designing new therapeutic agents (Berardi et al., 2001). Patel et al. (2012) synthesized derivatives of similar structures to investigate their antimicrobial and antimycobacterial actions, highlighting the potential use of these compounds in developing new antimicrobial agents (Patel et al., 2012).

Analytical and Material Science Applications

In the field of analytical and material sciences, studies have been conducted on the enantioselective properties and chromatographic behaviors of similar compounds, suggesting applications in chiral separation and analysis. Ramillien et al. (2012) provided a comprehensive review of the asymmetric allylic alkylation of dimethyl [(2E)-1,3-diphenylprop-2-en-1-yl]propanedioate, a reaction of significant interest in synthetic chemistry (Ramillien et al., 2012). Belyaeva et al. (2015) explored the reaction of trimethylbenzimidazole with a structurally similar compound, leading to the formation of β-amino enones and benzodiazocinones, compounds of interest in medicinal chemistry (Belyaeva et al., 2015).